Cas no 52531-20-1 (2-(6-Methyl-1H-indol-3-yl)acetic acid)

• Product Name: 2-(6-Methyl-1H-indol-3-yl)acetic acid
• CAS No: 52531-20-1
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD10035273
• CID: 359408
• PubChem ID: 22490725
• Update Time: 2025-04-19

2-(6-Methyl-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methyl-1H-indol-3-yl)acetic acid
• 1H-Indole-3-acetic acid, 6-methyl-
• 6-methyl-1H-Indole-3-acetic acid
• 6-Methylindole-3-acetic Acid
• KS-9244
• (6-Methyl-1H-indol-3-yl)acetic acid
• DTXSID00626123
• 2-(6-methyl-1H-indol-3-yl)aceticacid
• AC6295
• EN300-60375
• SY058613
• CS-0453261
• 52531-20-1
• CHEMBL232892
• SB15319
• SCHEMBL6287419
• MFCD10035273
• Z940713560
• CCA53120
• AKOS011344347
• FT-0707204
• A913548
• 6-Methyl-indole-3-acetic acid
• DA-36037

• MDL： MFCD10035273
• Inchi： 1S/C11H11NO2/c1-7-2-3-9-8(5-11(13)14)6-12-10(9)4-7/h2-4,6,12H,5H2,1H3,(H,13,14)
• InChI Key： NSQSUWPYDQJPAS-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives